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CAS No.: 36212-74-5
Cat. No.: B1266863
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Executive Summary

2-Amino-N-hydroxybutanamide (also known as 2-aminobutyrohydroxamic acid) is an
amphoteric

-amino hydroxamic acid derivative.[1] Its structural integration of a primary amine and a
hydroxamic acid moiety renders it highly polar and hydrophilic.[1]

Direct Answer:

¢ DMSO Solubility:High (>50 mg/mL). DMSO is the preferred solvent for stock solutions due to
its ability to disrupt intermolecular hydrogen bonding without triggering immediate hydrolysis.

+ Water Solubility:High. However, aqueous stability is pH-dependent; long-term storage in
water is discouraged due to hydrolysis risks.[1]

¢ Organic Solvents: Soluble in lower alcohols (Methanol, Ethanol); insoluble in non-polar
solvents (Hexane, Diethyl Ether).
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This guide details the mechanistic basis for these solubility profiles and provides a validated
protocol for preparing stable stock solutions for biological assays.

Part 1: Physicochemical Profile & Solubility
Mechanism

To understand the solubility behavior of 2-amino-N-hydroxybutanamide, we must analyze its
functional groups and electronic environment.[1]

Structural Analysis

The molecule consists of a hydrophobic ethyl tail attached to a highly polar "head" containing
two hydrogen bond donors/acceptors:

e -Amine (
): Acts as a proton acceptor (base) and donor.[1]

¢ Hydroxamic Acid (
): Acts as a bidentate metal chelator and hydrogen bond donor/acceptor.[1][2]
Key Parameters:
e Molecular Weight: 118.13 g/mol [3]
e LogP (Predicted): ~ -0.9 (Hydrophilic)
e pKa values:
o Amine: ~9.0-9.5 (Protonated form

dominating at neutral pH)

o Hydroxamic Acid: ~8.5-9.0 (Deprotonation of
group)[4][5]

Solvation Mechanism in DMSO
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Dimethyl sulfoxide (DMSOQ) is an aprotic polar solvent.[1] It is particularly effective for
hydroxamic acids because the sulfoxide oxygen acts as a strong hydrogen bond acceptor.[1]

e Mechanism: The DMSO oxygen atom accepts hydrogen bonds from both the hydroxyl proton
(

) and the amide proton (

) of the hydroxamic acid group. This effectively "solvates" the molecule, breaking the strong
intermolecular hydrogen bond network that typically keeps amino-hydroxamates in a
crystalline solid state.

Visualization: Solvation Dynamics

The following diagram illustrates the interaction between DMSO and the target molecule,
contrasting it with the hydrolysis risk in water.
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Figure 1: Solvation pathways comparing DMSO stability vs. Aqueous hydrolysis risks.

Part 2: Solvent Compatibility Matrix[1]

The following table summarizes predicted solubility ranges based on the physicochemical

properties of

-amino hydroxamic acids.
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Solvent

Solubility Rating

Estimated Conc.

Usage
Recommendation

DMSO

Excellent

> 50 mg/mL

Primary choice for
stock solutions (100
mM).

Water

Good

> 20 mg/mL

Suitable for immediate
use.[1] Avoid storage
(hydrolysis risk).[1]

Methanol

Good

10-30 mg/mL

Useful for
synthesis/recrystallizat
ion.[1] Volatility limits

assay use.[1]

Ethanol

Moderate

5-15 mg/mL

Lower solubility than
MeOH.[1]

DMF

Excellent

> 50 mg/mL

Alternative to DMSO,
but higher toxicity for

cell assays.[1]

Acetone

Poor

<1 mg/mL

Not recommended.[1]

Hexane

Insoluble

Negligible

Used to precipitate the
compound from

reaction mixtures.[1]

Part 3: Experimental Protocols
Protocol A: Preparation of a 100 mM Stock Solution in

DMSO

Objective: Create a stable, high-concentration stock for biological dilution.

Materials:

e 2-Amino-N-hydroxybutanamide (Solid, stored at -20°C).[1]

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyisobutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyisobutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyisobutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyisobutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyisobutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyisobutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyisobutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyisobutyric-acid
https://www.benchchem.com/product/b1266863/docs?utm_src=pdf-body#technical-guide-solubility-handling-of-2-amino-n-hydroxybutanamide-1
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyisobutyric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Anhydrous DMSO (Grade:

99.9%, Water content <0.05%).

o Vortex mixer.[1]
o Desiccator.[1]
Workflow:

» Equilibration: Allow the vial of solid compound to reach room temperature inside a desiccator
before opening. Why? To prevent condensation of atmospheric moisture onto the
hygroscopic solid.

» Weighing: Weigh 11.81 mg of the compound into a sterile microcentrifuge tube.
e Solvent Addition: Add 1.0 mL of Anhydrous DMSO.
» Dissolution: Vortex vigorously for 30-60 seconds. The solution should be clear and colorless.

o Troubleshooting: If particles persist, sonicate in a water bath at ambient temperature for 2
minutes.[1] Do not heat above 35°C (risk of Lossen rearrangement).

o Aliquot & Storage: Divide into small aliquots (e.g., 50

L) to avoid freeze-thaw cycles. Store at -20°C or -80°C.

Protocol B: Determination of Thermodynamic Solubility
(Shake-Flask Method)

If exact solubility data is required for a regulatory filing, use this self-validating protocol.[1]

Workflow Diagram:
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Figure 2: Workflow for thermodynamic solubility determination.[1][6]
HPLC Conditions (Suggested):
¢ Column: C18 Reverse Phase (Polar-embedded column preferred for hydrophilic amines).[1]

e Mobile Phase: 0.1% Trifluoroacetic acid (TFA) in Water (A) / Acetonitrile (B).[1] Gradient 5%
B to 50% B.[1]

e Detection: UV at 210 nm (Amide bond absorption).[1]
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Part 4: Stability & Critical Handling Directives
The Hydrolysis Trap

Hydroxamic acids are susceptible to hydrolysis, converting back to the parent carboxylic acid
(2-aminobutyric acid) and hydroxylamine.

[1]

Risk Factors:

e pH: Most stable near neutral pH (6—7).[1] Rapid hydrolysis occurs in strong acid (< pH 4) or
strong base (> pH 9).[1]

o Temperature: Hydrolysis rate increases significantly above 40°C.[1]

o Metal lons: Trace iron (Fe) or Copper (Cu) can catalyze oxidation or complexation, altering
solubility and apparent concentration.[1]

The "DMSO Oxidant" Warning

While DMSO is the standard solvent, it can act as a mild oxidant (similar to Swern oxidation
conditions) if activated.

o Directive: Never add strong acid chlorides or anhydrides to a DMSO solution of this
compound.[1]

e Hygroscopicity: DMSO absorbs water from the air.[1] A "dry" DMSO stock can become 1-2%
water within hours if left uncapped, initiating slow hydrolysis of the hydroxamate.[1] Always
use anhydrous DMSO and seal vials tightly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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